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Compound of Interest

Compound Name: DC-S239

Cat. No.: B15584281

Get Quote

For researchers and scientists in the field of drug development, the safe handling and disposal

of chemical compounds are paramount. This document provides essential guidance on the

proper disposal procedures for DC-S239, a potent and selective histone methyltransferase

SET7 inhibitor used in laboratory research. Adherence to these procedures is critical for

ensuring personnel safety and environmental protection.

Disclaimer: A complete Safety Data Sheet (SDS) for DC-S239 (CAS No. 303141-21-1) is not

publicly available. The following procedures are based on general best practices for the

disposal of research-grade chemical compounds. It is imperative to obtain the specific SDS

from your supplier for detailed and definitive guidance.

Immediate Safety and Handling
Before handling DC-S239, it is crucial to be familiar with its basic properties.
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Chemical Information

IUPAC Name
Ethyl 2-Amino-4-methyl-5-((3-

nitrophenyl)carbamoyl)-thiophene-3-carboxylate

CAS Number 303141-21-1

Molecular Formula C15H15N3O5S

Molecular Weight 349.36 g/mol

Intended Use
For research use only. Not for human or

veterinary use.

Personal Protective Equipment (PPE): When handling DC-S239, always wear appropriate

PPE, including:

Safety goggles or face shield

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol
The disposal of DC-S239 should be managed as chemical waste, following institutional and

local regulations.

1. Waste Segregation and Collection:

Solid Waste: Collect unused or expired DC-S239 powder in a designated, clearly labeled

hazardous waste container. The container should be compatible with the chemical and

sealable.

Contaminated Materials: Dispose of any materials that have come into contact with DC-
S239, such as pipette tips, weighing paper, and contaminated gloves, in the same

designated solid chemical waste container.
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Solutions: If DC-S239 has been dissolved in a solvent, the resulting solution should be

collected in a designated liquid hazardous waste container. The container must be

appropriately labeled with the full chemical name of all constituents, including the solvent. Do

not mix with other incompatible waste streams.

2. Labeling:

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Ethyl 2-Amino-4-methyl-5-((3-nitrophenyl)carbamoyl)-thiophene-3-carboxylate" and

its CAS number "303141-21-1".

Indicate the approximate quantity of the waste.

3. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated waste

accumulation area.

Ensure the storage area is away from sources of ignition and incompatible materials.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.

Provide the disposal contractor with all available information on the chemical, including any

known hazards.

Experimental Protocols and Visualizations
To ensure clarity in laboratory procedures, the following diagrams illustrate the decision-making

and general workflow for chemical waste disposal.
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Decision workflow for chemical disposal.
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Laboratory Activities

EHS / Waste Management
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General workflow for laboratory chemical waste.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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